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Compound of Interest

Compound Name: Cgp 35949

CAS No.: 111130-13-3

Cat. No.: B1668496

Get Quote

Important Disambiguation Note: Database analysis indicates that CGP 35949 is a potent

Leukotriene D4 (LTD4) antagonist used in asthma and inflammation research, not a GABAergic

modulator. Based on the context of "GABAergic neurotransmission," this guide assumes the

intended subject is CGP 35348, the classic, brain-penetrant GABA-B receptor antagonist often

cited in similar alphanumeric series (e.g., CGP 35348, CGP 55845).[1]

Part 1: Executive Summary & Mechanistic Logic
The Role of CGP 35348 in GABAergic Research
CGP 35348 (3-Amino-propyl-diethoxymethyl-phosphinic acid) serves as a critical

pharmacological tool for isolating the slow, metabotropic component of inhibitory

neurotransmission. Unlike GABA-A receptors, which are ionotropic chloride channels mediating

fast inhibition, GABA-B receptors are G-protein-coupled receptors (GPCRs) that modulate

neuronal excitability via downstream effectors.

CGP 35348 is distinguished by its ability to cross the blood-brain barrier (BBB) and its

selectivity for GABA-B receptors, making it indispensable for in vivo cognitive studies and in

vitro dissection of synaptic feedback loops.
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Mechanism of Action
CGP 35348 acts as a competitive antagonist at the GABA-B receptor.[1] Its blockade prevents

the binding of GABA (or agonists like baclofen), thereby inhibiting the activation of the G_i/o

protein cascade.

Physiological Consequences of Blockade:

Postsynaptic: Prevents the opening of G-protein-coupled Inwardly Rectifying Potassium

(GIRK/Kir3) channels, blocking the slow inhibitory postsynaptic potential (slow-IPSP).

Presynaptic (Autoreceptors): Blocks the inhibition of Voltage-Gated Calcium Channels

(VGCCs). Normally, GABA-B activation inhibits Ca2+ influx, reducing neurotransmitter

release. CGP 35348 "disinhibits" the terminal, enhancing the release of GABA (and

glutamate on heteroreceptors).

Visualization: The GABA-B Signaling Blockade
The following diagram illustrates the pathway blocked by CGP 35348, highlighting the

divergence between pre- and post-synaptic mechanisms.
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Caption: CGP 35348 competitively binds to the GABA-B receptor, preventing Gi/o coupling and

subsequent modulation of Adenylyl Cyclase, GIRK, and VGCCs.
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Part 2: Experimental Applications & Protocols
In Vitro Electrophysiology: Isolating the Slow IPSP
A primary application of CGP 35348 is confirming the identity of inhibitory postsynaptic

potentials (IPSPs).

The Challenge: Electrical stimulation of afferent fibers often elicits a mixed synaptic response

(AMPA/NMDA EPSPs + GABA-A Fast IPSP + GABA-B Slow IPSP). The Solution: Use CGP

35348 to selectively abolish the late hyperpolarizing component.

Protocol: Whole-Cell Patch Clamp (Hippocampal Slice)
Preparation: Acute hippocampal slices (300-400 µm) from Sprague-Dawley rats.

ACSF Composition: Standard ACSF bubbled with 95% O2/5% CO2.

Pharmacological Isolation Cocktail:

DNQX (10-20 µM) or NBQX: To block AMPA/Kainate receptors.

APV (50 µM): To block NMDA receptors.

Picrotoxin (50-100 µM): To block GABA-A receptors.

Note: At this stage, stimulation should yield a pure GABA-B mediated slow IPSP (if

recording intracellularly) or current (slow IPSC).

Step-by-Step Workflow:

Baseline Recording: Stimulate Schaffer collaterals and record the slow IPSC in CA1

pyramidal neurons (Holding potential -50 mV to enhance driving force for K+).

Drug Application: Perfuse CGP 35348 (100 µM - 1 mM).

Expert Insight: CGP 35348 has a relatively low affinity (IC50 ~34 µM) compared to CGP

55845. High concentrations (up to 1 mM) are often required in slice physiology to ensure

complete penetration and blockade of synaptic receptors.
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Validation: Observe the elimination of the slow outward current.

Washout: CGP 35348 washes out relatively quickly (10-20 mins) compared to the high-

affinity antagonist CGP 55845 (which is practically irreversible on acute timescales).

Paired-Pulse Depression (Presynaptic Autoreceptor
Assay)
GABA-B autoreceptors on GABAergic terminals act as a "brake" on GABA release.

Protocol Logic:

Deliver two stimuli (S1 and S2) separated by a short interval (e.g., 200ms).

Under control conditions, GABA released by S1 activates presynaptic GABA-B receptors,

inhibiting Ca2+ influx and reducing release for S2 (Paired-Pulse Depression, PPD).

Application of CGP 35348: Blocking these autoreceptors removes the "brake."

Result: The PPD ratio (S2/S1) increases (i.e., less depression), confirming presynaptic

GABA-B functionality.

Part 3: Comparative Data & Pharmacological
Selection
Selecting the right antagonist is crucial for experimental integrity. CGP 35348 is often chosen

for in vivo work due to BBB permeability, whereas CGP 55845 is preferred for high-affinity in

vitro binding.

Table 1: GABA-B Antagonist Comparison
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Feature CGP 35348 CGP 55845 Application Note

Potency (IC50) ~34 µM (Low Affinity) ~5 nM (High Affinity)

Use 55845 for

nanomolar precision;

35348 for macro-level

blockade.[2]

Binding Type Competitive Competitive
Both compete with

GABA/Baclofen.

BBB Permeability High Limited/Variable

CGP 35348 is the

gold standard for

systemic injection

(i.p.) behavior studies.

Washout Profile Reversible (Fast)
Very Slow /

Irreversible

Use 35348 if you need

to recover the

response in the same

slice.

Selectivity High for GABA-B High for GABA-B
Negligible affinity for

GABA-A.

Data Interpretation: Dose-Response
When designing in vivo experiments (e.g., Passive Avoidance tasks), dose selection is non-

linear.

Low Dose (10-50 mg/kg i.p.): May preferentially block postsynaptic receptors.

High Dose (100-200 mg/kg i.p.): Required to block presynaptic autoreceptors effectively.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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